molecular formula C16H35NO B8564035 16-Aminohexadecan-1-ol CAS No. 50602-69-2

16-Aminohexadecan-1-ol

Cat. No.: B8564035
CAS No.: 50602-69-2
M. Wt: 257.45 g/mol
InChI Key: TUFMYAPMGACKSI-UHFFFAOYSA-N
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Description

16-Aminohexadecan-1-ol is a useful research compound. Its molecular formula is C16H35NO and its molecular weight is 257.45 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

50602-69-2

Molecular Formula

C16H35NO

Molecular Weight

257.45 g/mol

IUPAC Name

16-aminohexadecan-1-ol

InChI

InChI=1S/C16H35NO/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18/h18H,1-17H2

InChI Key

TUFMYAPMGACKSI-UHFFFAOYSA-N

Canonical SMILES

C(CCCCCCCCO)CCCCCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a mixed solvent of 75 ml of isopropyl ether and 25 ml of tetrahydrofuran was suspended 1.0 g of lithium aluminum hydride and to the suspension was added with stirring at room temperature 2.45 g of crystalline methyl 16-aminohexadecanoate and the mixture was stirred overnight. To the reaction solution were added successively 1 ml of water, 1 ml of a 10% aqueous solution of sodium hydroxide and 3 ml of water and the insolubles thus precipitated out were filtered off. The insolubles were extracted with a mixed solvent of chloroform and methanol. Then, the extract was combined with the filtrate and the mixture was distilled to afford the title compound as a colorless crystal.
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Name
methyl 16-aminohexadecanoate
Quantity
2.45 g
Type
reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
3 mL
Type
solvent
Reaction Step Four
Name
Quantity
1 mL
Type
solvent
Reaction Step Four
Quantity
25 mL
Type
solvent
Reaction Step Five

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